molecular formula C9H11N3O2 B8356126 N-(3-nitro-phenyl)-N'-propylidene-hydrazine

N-(3-nitro-phenyl)-N'-propylidene-hydrazine

Cat. No. B8356126
M. Wt: 193.20 g/mol
InChI Key: CURBJZDRYTXCIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-nitro-phenyl)-N'-propylidene-hydrazine is a useful research compound. Its molecular formula is C9H11N3O2 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3-nitro-phenyl)-N'-propylidene-hydrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-nitro-phenyl)-N'-propylidene-hydrazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(3-nitro-phenyl)-N'-propylidene-hydrazine

Molecular Formula

C9H11N3O2

Molecular Weight

193.20 g/mol

IUPAC Name

3-nitro-N-(propylideneamino)aniline

InChI

InChI=1S/C9H11N3O2/c1-2-6-10-11-8-4-3-5-9(7-8)12(13)14/h3-7,11H,2H2,1H3

InChI Key

CURBJZDRYTXCIC-UHFFFAOYSA-N

Canonical SMILES

CCC=NNC1=CC(=CC=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydroxide solution (10%, 15 mL) was added slowly to a stirred suspension of (3-nitro-phenyl)-hydrazine hydrochloride salt (B-4-a) (1.89 g, 10 mmol) in ethanol (20 mL) until pH 6. Acetic acid (5 mL) was added to the mixture followed by propionaldehyde (0.7 g, 12 mmol). After stifling for 3 h at room temperature, the mixture was poured into ice-water and the resulting precipitate was isolated via filtration, washed with water and dried in air to obtain N-(3-nitro-phenyl)-N′-propylidene-hydrazine, which was used directly in the next step.
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
1.89 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
0.7 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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